Cas no 55528-48-8 (3'-deoxybutirosin A)

• Product Name: 3'-deoxybutirosin A
• CAS No: 55528-48-8
• MF: C₂₁H₄₁N₅O₁₁
• MW: 539.577146291733
• CID: 944092
• Update Time: 2023-11-19

3'-deoxybutirosin A Chemical and Physical Properties

Names and Identifiers

• 3'-deoxybutirosin A
• D-Streptamine, O-2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1-4)-O-(beta-D-xylofuranosyl-(1-5))-N1-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)-
• CID 123131996
• D-Streptamine, O-2,6-diamino-2,3,6-trideoxy-α-D-ribo-hexopyranosyl-(1→4)-O-[β-D-xylofuranosyl-(1→5)]-N1-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)- (9CI)

• Inchi： 1S/C21H41N5O11/c22-2-1-10(28)19(33)26-9-3-7(24)17(36-20-8(25)4-11(29)12(5-23)34-20)18(14(9)30)37-21-16(32)15(31)13(6-27)35-21/h7-18,20-21,27-32H,1-6,22-25H2,(H,26,33)/t7-,8+,9+,10-,11-,12+,13+,14-,15-,16+,17+,18+,20+,21-/m0/s1
• InChI Key： UBDPTYWUITYXPX-AHTHHIITSA-N
• SMILES： O([C@@H]1[C@@H](C[C@@H]([C@@H](CN)O1)O)N)[C@@H]1[C@H](C[C@H]([C@@H]([C@H]1O[C@H]1[C@@H]([C@H]([C@@H](CO)O1)O)O)O)NC([C@H](CCN)O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 741
• Topological Polar Surface Area: 292